Cas no 1243308-37-3 (ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride)

• Product Name: ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride
• CAS No: 1243308-37-3
• MF: C₉H₁₀Cl₂N₂O₃
• MW: 265.09330034256
• MDL: MFCD02625495
• CID: 1003705
• Update Time: 2025-05-28

ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(5-chloro-2-pyridinyl)aMino]-2-oxo-, ethyl ester, hydrochloride (1:1)
• Ethyl 2-((5-chloropyridin-2-yl)amino)-2-oxoacetate hydrochloride
• 2-[(5-chloro-2-pyridinyl)amino]-2-oxo Acetic acid
• 2-[(5-chloro-2-pyridinyl)amino]-2-oxo-Acetic acid, , ethyl ester, hydrochloride (1:1)
• EthanediaMide iMpurity C HCl
• N-(5-Chloropyridin-2-yl)oxalamic acid ethyl ester HCl
• 2-[(5-Chloropyridin-2-yl)amino]-2-oxoacetate ethyl ester monohydrochloride
• ethyl 2-[(5-chloropyridin-2-yl)amino]-2-oxoacetate;hydrochloride
• Ethyl 2-((5-chloropyridin-2-yl)amino)-2-oxoacetate HCl
• BCP09599
• 2-((5-Chloropyridin-2-yl)amino)2-oxoacetic acid ethyl ester monohydrochloride
• ethyl 2-(5-methylpyridin-2-ylamin
• ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride

• MDL： MFCD02625495
• Inchi： 1S/C9H9ClN2O3.ClH/c1-2-15-9(14)8(13)12-7-4-3-6(10)5-11-7;/h3-5H,2H2,1H3,(H,11,12,13);1H
• InChI Key： AZWJPQKNPCTYCU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(C(=O)OCC)=O.Cl

Computed Properties

• Exact Mass: 264.0068476 g/mol
• Monoisotopic Mass: 264.0068476 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3
• Molecular Weight: 265.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride

Research Brief on Ethyl [(5-Chloropyridin-2-yl)carbamoyl]formate Hydrochloride (CAS: 1243308-37-3)

Ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride (CAS: 1243308-37-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential industrial applications.

Recent studies have focused on the synthesis and optimization of ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride, aiming to improve yield and purity for industrial-scale production. Advanced synthetic routes, including microwave-assisted synthesis and catalytic methods, have been explored to enhance efficiency. Researchers have reported successful synthesis with high purity (>98%) using these innovative approaches, which could pave the way for broader utilization in pharmaceutical formulations.

In terms of biological activity, preliminary investigations suggest that ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride exhibits promising inhibitory effects on specific enzymatic targets. For instance, studies have demonstrated its potential as an inhibitor of kinases involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic efficacy.

The compound's physicochemical properties, such as solubility and stability, have also been a focus of recent research. These properties are critical for its formulation into viable drug products. Researchers have employed techniques like differential scanning calorimetry (DSC) and X-ray crystallography to characterize its solid-state properties, providing insights into its behavior under various environmental conditions.

Looking ahead, ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride holds significant promise for future applications in medicinal chemistry. Ongoing research is exploring its potential in combination therapies and as a scaffold for the development of novel bioactive molecules. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside.

In conclusion, ethyl [(5-chloropyridin-2-yl)carbamoyl]formate hydrochloride (CAS: 1243308-37-3) represents a compound of growing importance in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and physicochemical properties make it a valuable candidate for further investigation. Continued research will be essential to fully realize its therapeutic potential and industrial applications.